Cas no 16323-13-0 (Carbamic acid, phenyl-,4-methylphenyl ester (9CI))

• Product Name: Carbamic acid, phenyl-,4-methylphenyl ester (9CI)
• CAS No: 16323-13-0
• Molecular Formula: C₁₄H₁₃NO₂
• Molecular Weight: 227.25852
• CID: 227250
• PubChem ID: 27816

Carbamic acid, phenyl-,4-methylphenyl ester (9CI) Properties

Names and Identifiers

• Carbamic acid, phenyl-,4-methylphenyl ester (9CI)
• (4-methylphenyl) N-phenylcarbamate
• 4-Methylphenyl phenylcarbamate
• carbamic acid, N-phenyl-, 4-methylphenyl ester
• CARBANILIC ACID, P-TOLYL ESTER
• 16323-13-0
• IDI1_007954
• HMS1410D21
• NCGC00245991-01
• Enamine_005719
• SR-01000402546-1
• MLS001005689
• CHEMBL1368480
• AKOS001026730
• DTXSID00167541
• SMR000348980
• SCHEMBL6037493
• Z55290432
• UNII-82BN83WRW2
• SR-01000402546
• HMS2733I21
• 4-methylphenyl N-phenylcarbamate
• 82BN83WRW2
• CRESYL CARBANILATE, P-

• InChIKey： PHGYDISVSYRXHT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO2/c1-11-7-9-13(10-8-11)17-14(16)15-12-5-3-2-4-6-12/h2-10H,1H3,(H,15,16)
• SMILES： CC1=CC=C(OC(NC2=CC=CC=C2)=O)C=C1

Computed Properties

• Exact Mass: 227.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 227.094628657g/mol
• Heavy Atom Count: 17
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33